Cas no 1199-02-6 (5-phenyl-1,3,4-oxadiazol-2-ol)

• Product Name: 5-phenyl-1,3,4-oxadiazol-2-ol
• CAS No: 1199-02-6
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD05023177
• CID: 153493
• PubChem ID: 352208
• Update Time: 2025-04-19

5-phenyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1,3,4-oxadiazol-2(3H)-one
• 1,3,4-Oxadiazol-2(3H)-one,5-phenyl-
• 5-PHENYL-1,3,4-OXADIAZOL-2-OL
• 5-phenyl-3H-1,3,4-oxadiazol-2-one
• 2-PHENYL-1,3,4-OXADIAZOL-2-IN-5-ONE
• phenyloxadiazolol
• 2-Phenyl-5-Oxo-1,3,4-Oxadiazoline
• AKOS000496188
• CHEMBL554820
• DTXSID10923135
• EN300-31312
• Z57663553
• BAA19902
• BDBM600881
• J-517910
• 5-phenyl-[1,3,4]oxadiazol-2-ol
• MFCD05023177
• NSC-525342
• HMS1654I15
• .DELTA.2-1,3,4-Oxadiazolin-5-one, 2-phenyl-
• InChI=1/C8H6N2O2/c11-8-10-9-7(12-8)6-4-2-1-3-5-6/h1-5H,(H,10,11
• 1,4-Oxadiazol-2(3H)-one, 5-phenyl-
• CS-0213334
• 1,3,4-Oxadiazol-2(3H)-one, 5-phenyl-
• BDBM50427208
• .delta.(sup 2)-1,4-Oxadiazolin-5-one, 2-phenyl-
• 1199-02-6
• A925695
• 1,3,4-OXADIAZOLINE,2-ONE,5-PHENYL
• US11634391, Compound 106
• AKOS003310144
• 2-Phenyl-.delta.(sup 2)-1,3,4-oxadiazolin-5-one
• 5-Phenyl-1,3,4-oxadiazol-2(3H)-one #
• 2-phenyl-1,3,4-oxadiazolin-5-one
• F1685-0062
• LE-0723
• 5-phenyl-1,3,4-oxadiazol-2-one
• 5-Phenyl-1,3,4-oxadiazol-2-ol, AldrichCPR
• 1,3,4-Oxadiazol-2-ol, 5-phenyl-
• SCHEMBL4523089
• AB00675655-01
• NSC525342
• .delta.(sup 2)-1,3,4-Oxadiazolin-5-one, 2-phenyl-
• STK947988
• STK177504
• 5-phenyl-1,3,4-oxadiazol-2-ol

• MDL： MFCD05023177
• Inchi： 1S/C8H6N2O2/c11-8-10-9-7(12-8)6-4-2-1-3-5-6/h1-5H,(H,10,11)
• InChI Key： RFJQGIYJJLWZJP-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.38
• Melting Point: 136～138℃
• Boiling Point: 242.1°Cat760mmHg
• Flash Point: 115.6°C
• Refractive Index: 1.646
• PSA: 58.89000
• LogP: 1.02990

5-phenyl-1,3,4-oxadiazol-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 22
• Hazardous Material Identification：